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Compound of Interest

Compound Name: Methyl 5-bromo-3-chloropicolinate

Cat. No.: B592614 Get Quote

Essential Safety and Handling Guide for Methyl
5-bromo-3-chloropicolinate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling Methyl 5-bromo-3-chloropicolinate (CAS No. 1214336-41-0).

Adherence to these guidelines is critical for ensuring laboratory safety and regulatory

compliance.

Hazard Identification and Classification
Methyl 5-bromo-3-chloropicolinate is classified as a hazardous substance. The primary

routes of exposure are inhalation, skin contact, and eye contact. The GHS hazard statements

for this compound are:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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The signal word for this chemical is Warning.[1]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). It is

crucial to regularly inspect

gloves for any signs of

degradation or perforation.

Prevents skin contact, which

can cause irritation. No specific

breakthrough time data is

available for Methyl 5-bromo-3-

chloropicolinate, so a

conservative approach of

changing gloves frequently is

recommended.

Body Protection

A laboratory coat, long pants,

and closed-toe shoes are

required. For tasks with a

higher risk of splashes, a

chemically resistant apron

should be worn.

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

All handling of the solid

compound must be conducted

in a certified chemical fume

hood. If a fume hood is not

available or if there is a

potential for aerosol

generation, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.

Prevents inhalation of the

powder, which can cause

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Protocol
This section outlines the procedural workflow for the safe handling of Methyl 5-bromo-3-
chloropicolinate from receipt to disposal.
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Preparation

Handling

Post-Handling & Cleanup

Designate Handling Area

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Gather Required PPE

Prepare Spill Kit

Don PPE

Transfer Chemical in Fume Hood

Weigh Chemical

Dissolve in Solvent

Decontaminate Surfaces

Doff PPE Correctly

Dispose of Waste

Wash Hands Thoroughly

Click to download full resolution via product page

Experimental Protocol: Weighing and Dissolving the Compound
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Preparation and Engineering Controls:

Designate a specific area within a certified chemical fume hood for handling the compound

to contain potential spills.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Ensure a spill kit containing appropriate absorbent material is readily available.

Donning Personal Protective Equipment:

Before handling, put on all required PPE as specified in the table above.

Handling the Compound:

Conduct all weighing and transfers of the solid compound within a chemical fume hood to

control dust and vapors.

Use a spatula to carefully transfer the desired amount of the solid from its container to a

tared weigh boat or directly into the reaction vessel.

To minimize dust generation, avoid rapid movements and pouring the powder from a

height.

Once the desired amount is weighed, securely close the primary container.

If preparing a solution, add the solvent to the solid in the reaction vessel slowly to avoid

splashing.

Decontamination and Waste Disposal:

After handling, decontaminate the work surface with an appropriate solvent (e.g.,

isopropanol or ethanol) followed by soap and water.

Dispose of all contaminated materials, including gloves, weigh boats, and paper towels, in

a designated hazardous waste container.
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Properly label the hazardous waste container according to your institution's guidelines.

Emergency Procedures
Situation Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and wash it

before reuse.[2] If skin irritation persists, seek

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill

For a small spill, carefully scoop up the solid

material, trying to minimize dust generation.

Place it in a sealed container for disposal. Clean

the spill area with a wet cloth or paper towel,

and then decontaminate the area. For a large

spill, evacuate the area and contact your

institution's emergency response team.

Disposal Plan
All waste containing Methyl 5-bromo-3-chloropicolinate, including unused product,

contaminated materials, and solutions, must be disposed of as hazardous waste.

Solid Waste: Collect in a clearly labeled, sealed container.
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Liquid Waste: Collect in a compatible, sealed, and labeled container. Halogenated organic

waste should be segregated from non-halogenated waste streams.

Follow all local, state, and federal regulations for hazardous waste disposal. It is common for

institutions to have a dedicated chemical waste program for collection and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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